Cas no 2138393-06-1 (2-Cyclohexyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid)

• Product Name: 2-Cyclohexyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid
• CAS No: 2138393-06-1
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 6002240
• PubChem ID: 165451249
• Update Time: 2025-06-07

2-Cyclohexyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid
• EN300-705340
• 2138393-06-1
• 2-Cyclohexyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid

• Inchi： 1S/C15H18O4/c16-8-11-12(15(17)18)14(9-4-2-1-3-5-9)19-13(11)10-6-7-10/h8-10H,1-7H2,(H,17,18)
• InChI Key： WCGWPXOKZQSUNM-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C(C=O)=C1C1CC1)C1CCCCC1

Computed Properties

• Exact Mass: 262.12050905g/mol
• Monoisotopic Mass: 262.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.5Ų

Additional information on 2-Cyclohexyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid

Introduction to 2-Cyclohexyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid (CAS No. 2138393-06-1) and Its Emerging Applications in Chemical Biology

2-Cyclohexyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid, identified by the chemical identifier CAS No. 2138393-06-1, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology due to its distinctive molecular architecture and potential pharmacological properties. The compound features a fused cyclohexane and cyclopropyl ring system, connected by a furan moiety, with a formyl group at the 4-position and a carboxylic acid functionality at the 3-position. This particular arrangement of functional groups makes it a versatile scaffold for medicinal chemistry investigations, particularly in the development of novel bioactive molecules.

The molecular framework of 2-Cyclohexyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid exhibits several key characteristics that contribute to its appeal as a pharmacological probe. The presence of both aromatic (furan) and aliphatic (cyclohexyl and cyclopropyl) moieties introduces conformational flexibility, which can be exploited to modulate binding interactions with biological targets. Additionally, the formyl group serves as a reactive handle for further derivatization, enabling the synthesis of more complex analogs through condensation reactions, alkylation, or reduction to alcohols. The carboxylic acid moiety, on the other hand, allows for salt formation and potential interactions with nucleophilic residues in proteins or enzymes.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Cyclohexyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid and its derivatives. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in inflammatory pathways. For instance, modifications to the cyclopropyl ring have been shown to enhance binding affinity to specific protein targets, making it a promising candidate for further optimization as an anti-inflammatory agent. Furthermore, the furan ring system has been recognized as a privileged scaffold in drug discovery, often contributing to favorable pharmacokinetic properties such as improved solubility and metabolic stability.

The synthetic accessibility of 2-Cyclohexyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid is another factor that has contributed to its popularity in research settings. The compound can be synthesized through multi-step organic transformations, starting from commercially available precursors such as cyclohexanone and cyclopropyl halides. Advances in catalytic methods have also enabled more efficient routes to this molecule, reducing both reaction times and byproduct formation. These synthetic strategies are crucial for generating libraries of derivatives for high-throughput screening (HTS), allowing researchers to rapidly identify lead compounds with enhanced biological activity.

Recent advancements in computational chemistry have further accelerated the exploration of 2-Cyclohexyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid derivatives. Molecular docking studies have been employed to predict binding modes and affinity profiles against various biological targets, guiding experimental efforts toward more potent and selective compounds. Additionally, machine learning models have been trained on large datasets of bioactive molecules to identify structural features that correlate with desirable pharmacological properties. These computational tools are particularly valuable when combined with experimental validation, streamlining the drug discovery process.

The biological evaluation of 2-Cyclohexyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid has revealed several intriguing findings. In vitro assays have demonstrated potential inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory responses. Moreover, preliminary cell-based assays suggest that this compound may modulate signaling pathways involved in cell proliferation or apoptosis, opening avenues for applications in oncology research. These findings underscore the importance of further investigating this scaffold for therapeutic development.

The structural versatility of 2-Cyclohexyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid also makes it an attractive platform for developing probes to study protein-protein interactions or enzyme mechanisms. By incorporating fluorescent or photoaffinity labels into its structure, researchers can gain insights into molecular recognition processes at an atomic level. Such probes are invaluable tools in biochemical research, helping to elucidate complex biological networks and identify novel therapeutic targets.

Looking ahead, the future prospects for 2-Cyclohexyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid are promising, particularly as synthetic methodologies continue to evolve and our understanding of biological systems deepens. New derivatives may be designed using structure-based drug design principles or de novo molecular design approaches, leveraging computational modeling to predict optimal modifications before experimental synthesis. Additionally, interdisciplinary collaborations between chemists and biologists will be essential for translating laboratory findings into clinical applications.

In conclusion,2-Cyclohexyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid (CAS No. 2138393-06-1) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique scaffold offers opportunities for developing novel bioactive compounds through both synthetic chemistry innovations and computational approaches. As research progresses，this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.